Cas no 5441-75-8 (Cyclohexaneacetic acid,a-cyclopentyl-)

Cyclohexaneacetic acid,a-cyclopentyl- structure
5441-75-8 structure
Product Name:Cyclohexaneacetic acid,a-cyclopentyl-
CAS No:5441-75-8
MF:C13H22O2
MW:210.312584400177
CID:378208
PubChem ID:228242
Update Time:2025-04-19

Cyclohexaneacetic acid,a-cyclopentyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexaneacetic acid,a-cyclopentyl-
    • 2-cyclohexyl-2-cyclopentylacetic acid
    • AC1L5G2V
    • AC1Q5RT6
    • AR-1I3134
    • CTK5A0919
    • cyclohexyl(cyclopentyl)acetic acid
    • cyclohexyl-cyclopentyl-acetic acid
    • Cyclohexyl-cyclopentyl-essigsaeure
    • NSC20997
    • 5441-75-8
    • DTXSID00281251
    • NSC-20997
    • Inchi: 1S/C13H22O2/c14-13(15)12(11-8-4-5-9-11)10-6-2-1-3-7-10/h10-12H,1-9H2,(H,14,15)
    • InChI Key: YPTKBGIFVCKXAY-UHFFFAOYSA-N
    • SMILES: OC(C(C1CCCCC1)C1CCCC1)=O

Computed Properties

  • Exact Mass: 210.16206
  • Monoisotopic Mass: 210.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.062
  • Boiling Point: 336.4°C at 760 mmHg
  • Flash Point: 166°C
  • Refractive Index: 1.513
  • PSA: 37.3
  • LogP: 3.45770
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